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Compound of Interest |

2-(4-Chlorophenyl)-N-ethyl-1-
Compound Name:

ethanamine
CAS No.: 41683-99-2
Cat. No.: B3136429

Get Quote

2-(4-Chlorophenyl)-N-ethyl-1-ethanamine is a substituted phenethylamine compound. While

extensive public data on its specific biological activity is limited, its core structure is analogous
to a class of compounds known for interacting with monoamine neurotransmitter systems. The
presence of a 4-chlorophenyl group, in particular, is a common feature in ligands that target
monoamine transporters, such as the dopamine transporter (DAT), norepinephrine transporter
(NET), and serotonin transporter (SERT).

Therefore, it is hypothesized that this compound may act as a monoamine reuptake inhibitor.
Alternatively, like many phenethylamines, it could exhibit activity as a ligand for G-protein
coupled receptors (GPCRSs), such as adrenergic or dopaminergic receptors, or as an inhibitor
of monoamine oxidase (MAO) enzymes.

This document provides a comprehensive framework for researchers to systematically
characterize the in vitro pharmacological profile of 2-(4-Chlorophenyl)-N-ethyl-1-ethanamine.
The protocols herein are designed as a logical progression, starting with essential baseline
cytotoxicity to determine a viable concentration range, followed by a series of functional assays
to probe its most probable mechanisms of action.
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Compound Properties and Stock Solution
Preparation

Prior to any biological experiment, it is critical to understand the compound's basic properties
and to prepare a high-quality, sterile stock solution.

Property Value Source

2-(4-chlorophenyl)-N-

IUPAC Name )
ethylethanamine
Molecular Formula C10H14CIN Calculated
Molecular Weight 183.68 g/mol Calculated
Predicted XLogP3 3.2 Analogous Compounds|[1]
Appearance Varies (likely oil or solid)
Expected to be poor in
Solubility agueous media, soluble in

DMSO and Ethanol

Protocol 1: Master Stock Solution Preparation (100 mM in DMSO)

Causality: Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that can dissolve a wide range
of organic compounds, making it ideal for preparing concentrated stocks for cell culture use. A
high-concentration master stock minimizes the volume of solvent added to cell cultures,
thereby reducing the risk of solvent-induced artifacts.

Materials:

2-(4-Chlorophenyl)-N-ethyl-1-ethanamine (powder form)

Anhydrous, sterile-filtered DMSO

Sterile 1.5 mL microcentrifuge tubes

Calibrated analytical balance and weigh paper
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e \ortex mixer
Procedure:

o Tare Balance: Place a sterile microcentrifuge tube on the analytical balance and tare its
weight.

o Weigh Compound: Carefully weigh approximately 1.84 mg of 2-(4-Chlorophenyl)-N-ethyl-1-
ethanamine directly into the tared tube. Record the exact weight.

o Calculate DMSO Volume: Use the following formula to determine the precise volume of
DMSO to add: Volume (pL) = (Weight (mg) / 183.68 mg/mmol) * 10,000 (Example: For 1.84
mg, the volume is (1.84 / 183.68) * 10,000 = 100.17 pL)

¢ Dissolution: Add the calculated volume of sterile DMSO to the tube.

o Vortex: Cap the tube tightly and vortex vigorously for 2-3 minutes until the compound is fully
dissolved. A brief sonication may be used if dissolution is difficult.

» Aliquoting & Storage: Aliquot the 100 mM master stock into smaller, single-use volumes in
sterile tubes. Store at -20°C or -80°C, protected from light and moisture. Avoid repeated
freeze-thaw cycles.

Experimental Workflow: A Staged Approach to
Characterization

A logical workflow is essential to efficiently characterize a novel compound. The primary stages
involve determining the toxicity window before proceeding to functional screening based on
plausible biological targets.
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Caption: Hypothesized mechanism of monoamine transporter inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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